Cas no 1212840-90-8 ((1S)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-amine)

• Product Name: (1S)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-amine
• CAS No: 1212840-90-8
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• MDL: MFCD11008114
• CID: 5596213
• PubChem ID: 96955791
• Update Time: 2025-05-25

(1S)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, α-methyl-2-(trifluoromethyl)-, (αS)-
• (S)-1-(2-(trifluoromethyl)pyridin-3-yl)ethan-1-amine
• EN300-1937228
• (1S)-1-[2-(trifluoromethyl)pyridin-3-yl]ethan-1-amine
• 1212840-90-8
• (1S)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-amine

• MDL： MFCD11008114
• Inchi： 1S/C8H9F3N2/c1-5(12)6-3-2-4-13-7(6)8(9,10)11/h2-5H,12H2,1H3/t5-/m0/s1
• InChI Key： TUMNSQSQHYBWQW-YFKPBYRVSA-N
• SMILES： C(C1N=CC=CC=1[C@@H](N)C)(F)(F)F

Computed Properties

• Exact Mass: 190.07178278g/mol
• Monoisotopic Mass: 190.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 216.1±35.0 °C(Predicted)
• pka: 7.88±0.29(Predicted)

Additional information on (1S)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-amine

Recent Advances in the Study of (1S)-1-2-(Trifluoromethyl)pyridin-3-ylethan-1-amine (CAS: 1212840-90-8)

The compound (1S)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-amine (CAS: 1212840-90-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its trifluoromethylpyridine moiety, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and as a ligand in asymmetric catalysis. Recent studies have explored its applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases.

One of the most notable advancements in the study of this compound is its role in the synthesis of potent kinase inhibitors. Researchers have demonstrated that (1S)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-amine can serve as a versatile building block for the construction of small-molecule inhibitors targeting protein kinases involved in cancer progression. The trifluoromethyl group enhances the metabolic stability and binding affinity of these inhibitors, making them attractive candidates for preclinical development. Recent publications highlight the compound's utility in optimizing pharmacokinetic properties, such as improved oral bioavailability and reduced off-target effects.

In addition to its applications in oncology, (1S)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-amine has been investigated for its potential in central nervous system (CNS) drug development. Studies have shown that derivatives of this compound exhibit high selectivity for neurotransmitter receptors, particularly those implicated in neurodegenerative diseases like Alzheimer's and Parkinson's. The chiral center of the molecule plays a critical role in its interaction with these receptors, underscoring the importance of enantiomeric purity in therapeutic applications. Recent preclinical trials have reported encouraging results, with some derivatives demonstrating neuroprotective effects in animal models.

Another area of active research involves the use of (1S)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-amine in antimicrobial drug discovery. The compound's unique chemical structure has been leveraged to design novel antibiotics with activity against multidrug-resistant bacterial strains. Researchers have synthesized a series of analogs with modifications to the pyridine ring, resulting in compounds with enhanced antibacterial potency and reduced toxicity. These findings are particularly relevant in the context of the global antibiotic resistance crisis, highlighting the compound's potential as a scaffold for next-generation antimicrobial agents.

From a synthetic chemistry perspective, recent work has focused on developing efficient and scalable routes to produce (1S)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-amine with high enantiomeric excess. Advances in asymmetric hydrogenation and biocatalytic methods have enabled the large-scale production of this chiral amine, addressing previous challenges related to yield and purity. These methodological improvements are expected to facilitate further research and development efforts, particularly in industrial settings where cost-effective synthesis is paramount.

In conclusion, (1S)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-amine (CAS: 1212840-90-8) represents a highly versatile and pharmacologically relevant compound with broad applications in drug discovery and development. Recent studies have elucidated its potential in oncology, CNS disorders, and antimicrobial therapy, while also advancing synthetic methodologies for its production. As research continues, this compound is likely to play an increasingly important role in the development of next-generation therapeutics, offering new avenues for addressing unmet medical needs.